Cas no 1805102-17-3 (Ethyl 5-bromo-4-cyano-2-methylbenzoate)

• Product Name: Ethyl 5-bromo-4-cyano-2-methylbenzoate
• CAS No: 1805102-17-3
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4796100
• Update Time: 2023-08-17

Ethyl 5-bromo-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyano-2-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-15-11(14)9-5-10(12)8(6-13)4-7(9)2/h4-5H,3H2,1-2H3
• InChI Key： GPGYXYZFGPREKC-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1